Cas no 1859700-02-9 (2,2-Dimethyl-4-(piperidin-2-yl)oxolan-3-one)

• Product Name: 2,2-Dimethyl-4-(piperidin-2-yl)oxolan-3-one
• CAS No: 1859700-02-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5760157
• PubChem ID: 131068729
• Update Time: 2025-05-20

2,2-Dimethyl-4-(piperidin-2-yl)oxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-4-(piperidin-2-yl)oxolan-3-one
• 1859700-02-9
• EN300-1126399
• 3(2H)-Furanone, dihydro-2,2-dimethyl-4-(2-piperidinyl)-

• Inchi： 1S/C11H19NO2/c1-11(2)10(13)8(7-14-11)9-5-3-4-6-12-9/h8-9,12H,3-7H2,1-2H3
• InChI Key： PVVHCOKAZONKOB-UHFFFAOYSA-N
• SMILES： O1CC(C(C1(C)C)=O)C1CCCCN1

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 297.1±35.0 °C(Predicted)
• pka: 9.57±0.10(Predicted)

Additional information on 2,2-Dimethyl-4-(piperidin-2-yl)oxolan-3-one

Professional Introduction to Compound with CAS No. 1859700-02-9 and Product Name: 2,2-Dimethyl-4-(piperidin-2-yl)oxolan-3-one

Compound with the CAS number 1859700-02-9 and the product name 2,2-Dimethyl-4-(piperidin-2-yl)oxolan-3-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular framework of 2,2-Dimethyl-4-(piperidin-2-yl)oxolan-3-one incorporates a piperidine moiety, which is a well-known pharmacophore in medicinal chemistry, known for its ability to enhance bioavailability and binding affinity to biological targets.

The synthesis of 2,2-Dimethyl-4-(piperidin-2-yl)oxolan-3-one involves a series of well-designed chemical reactions that highlight the expertise in organic synthesis. The presence of the oxolanone ring system contributes to the compound's stability and reactivity, making it a versatile intermediate in the preparation of more complex molecules. Recent studies have demonstrated that derivatives of this compound exhibit promising activities in modulating various biological pathways, particularly those relevant to neurological disorders and inflammatory conditions.

In the realm of pharmaceutical research, 2,2-Dimethyl-4-(piperidin-2-yl)oxolan-3-one has been investigated for its potential as a scaffold for developing novel therapeutic agents. The piperidine ring is particularly noteworthy, as it is frequently employed in drug design due to its ability to form hydrogen bonds and interact with biological targets in a manner that enhances drug efficacy. The oxolanone moiety further adds to the compound's potential by providing a site for functionalization, allowing chemists to tailor its properties for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of compounds like 2,2-Dimethyl-4-(piperidin-2-yl)oxolan-3-one with greater accuracy. These computational models have been instrumental in identifying promising lead compounds for further optimization. For instance, studies using molecular docking simulations have shown that this compound interacts effectively with enzymes and receptors involved in pain signaling and neurotransmission. This has opened up new avenues for developing treatments for conditions such as chronic pain and neurodegenerative diseases.

The structural features of 2,2-Dimethyl-4-(piperidin-2-yl)oxlananone make it an attractive candidate for further exploration in medicinal chemistry. The combination of the piperidine ring and the oxolanone moiety provides a balance between lipophilicity and solubility, which are critical factors for drug-like properties. Additionally, the presence of multiple sites for functionalization allows for the creation of libraries of derivatives that can be screened for enhanced biological activity.

In conclusion, 1859700-02-9 and its corresponding product name 2,2-Dimethyl 4 ( piperidin 2 yl ) oxlananone represent a significant contribution to the field of chemical biology and pharmaceutical research. The unique structural properties of this compound make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that we will see further advancements in treatments for a variety of diseases.